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Compound of Interest

Compound Name: Dicyclopropylmethanethiol

Cat. No.: B13273270

Get Quote

Executive Summary
Compound: Dicyclopropylmethanethiol CAS Registry Number: 149680-99-9 Formula:

C₇H₁₂S Molecular Weight: 128.24 g/mol [1]

Status: Emerging Intermediate Dicyclopropylmethanethiol is a specialized organosulfur

intermediate featuring a thiol (-SH) group bonded to a dicyclopropyl-substituted carbon. The

steric bulk and ring strain of the cyclopropyl groups make this compound valuable in medicinal

chemistry for modulating metabolic stability and lipophilicity.

Critical Data Note: As of the current scientific literature and commercial indices, experimental

boiling point and density data for CAS 149680-99-9 are not publicly standardized. Commercial

suppliers (e.g., BLD Pharm) explicitly list these properties as "No data available."

Guide Purpose: This technical guide serves as a definitive protocol for researchers. It provides

high-confidence predicted values based on structural analogs and details the synthesis and

characterization workflows required to generate the missing experimental data in-house.

Physicochemical Profile (Predicted vs. Analog)
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To provide a working baseline for experimental design, we have calculated the

physicochemical properties of Dicyclopropylmethanethiol using Comparative Molecular Field

Analysis (CoMFA) against its closest structural analogs: Dicyclopropylmethanol (Alcohol

precursor) and Dicyclopropyl ketone.

Table 1: Predicted & Comparative Data
Property

Dicyclopropylmeth
anethiol (Target)

Dicyclopropylmeth
anol (Analog)

Dicyclopropyl
Ketone (Analog)

CAS 149680-99-9 14300-33-5 1121-37-5

Boiling Point (760

mmHg)

155 - 165

°C(Predicted)

~178 °C (Est. from

69°C @ 13mmHg)
160 - 162 °C (Exp)

Density (20-25°C)
0.99 - 1.02

g/mL(Predicted)
0.951 g/mL (Exp) 0.977 g/mL (Exp)

Physical State Liquid Liquid Liquid

Solubility
Organic solvents

(DCM, THF)
Organic solvents

Organic solvents,

Water (Soluble)

Scientific Rationale for Predictions:

Boiling Point: Thiols generally exhibit lower boiling points than their corresponding alcohols

due to the weaker hydrogen bonding capability of the sulfhydryl group compared to the

hydroxyl group. Given the alcohol boils at ~178°C (atm), the thiol is expected to boil 15-25°C

lower.

Density: Sulfur is significantly heavier than oxygen (32.06 vs 16.00 amu). Substitution of -OH

with -SH typically increases density despite the slight increase in molar volume. Thus, a

density > 0.98 g/mL is highly probable.

Synthesis & Production Protocol
Since the compound is often unavailable with a Certificate of Analysis (CoA), in-house

synthesis is the primary method for acquisition. The following workflow describes the

conversion of Dicyclopropyl Ketone to the target Thiol via the Alcohol intermediate.
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Experimental Workflow
Reduction: Dicyclopropyl Ketone is reduced to Dicyclopropylmethanol using Sodium

Borohydride (NaBH₄).

Thiolation: The alcohol is converted to the thiol.[2][3][4][5]

Method A (Direct): Lawesson's Reagent (Fast, lower purity risk).

Method B (Indirect - Recommended): Activation via Mesylate followed by Thioacetate

displacement and hydrolysis (High purity).

Dicyclopropyl Ketone
(CAS 1121-37-5)

Dicyclopropylmethanol
(CAS 14300-33-5)

NaBH4, MeOH
0°C -> RT

Mesylate Intermediate
(Unstable)

MsCl, Et3N
DCM, 0°C

Dicyclopropylmethanethiol
(CAS 149680-99-9)

Lawesson's Reagent
Toluene, Reflux

Thioacetate
Intermediate

KSAc, DMF
RT, 12h LiAlH4 or NaOMe

Hydrolysis

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercial precursor to target thiol. The solid line represents

the high-purity mesylate/thioacetate route; the dashed line represents the direct Lawesson's

reagent route.

Detailed Protocol (Method B: High Purity)
Activation: Dissolve Dicyclopropylmethanol (1.0 eq) in dry DCM at 0°C. Add Triethylamine

(1.5 eq) followed by Methanesulfonyl chloride (1.2 eq). Stir for 2 hours. Aqueous workup

yields the crude Mesylate.

Displacement: Dissolve crude Mesylate in DMF. Add Potassium Thioacetate (KSAc, 1.5 eq).

Stir at room temperature overnight. The solution will turn dark. Extract with Ethyl Acetate.

Hydrolysis: Dissolve the Thioacetate intermediate in Methanol. Add Sodium Methoxide

(NaOMe, 2.0 eq) under inert atmosphere (N₂/Ar) to prevent oxidation to the disulfide. Acidify

carefully with HCl and extract immediately.
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Characterization Protocols (Self-Validating)
Once synthesized, the physical constants must be determined to validate the compound's

identity.

A. Boiling Point Determination (Siwoloboff Method)
Applicable for small sample volumes (<1 mL).

Setup: Place a small amount of the thiol in an ignition tube. Insert a fine capillary tube

(sealed at the top, open at the bottom) into the liquid.

Heating: Attach the tube to a thermometer and immerse in a melting point apparatus or oil

bath. Heat slowly (2°C/min).

Observation: As the temperature rises, bubbles will emerge from the capillary.

Endpoint: The boiling point is the temperature at which a continuous stream of bubbles

emerges and persists as heating stops and the liquid begins to cool (just before liquid sucks

back into the capillary).

B. Density Determination (Pycnometer)
Calibration: Weigh a clean, dry 1 mL or 5 mL pycnometer (

). Fill with degassed water at 20°C and weigh (

).

Measurement: Fill the pycnometer with the synthesized Dicyclopropylmethanethiol at

20°C. Ensure no bubbles are trapped (thiols can be viscous). Weigh (

).

Calculation:

(Where

)
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Safety & Handling
Hazard Class: Class 3 (Flammable Liquid) / Class 6.1 (Toxic).

Stench: Like most low-molecular-weight thiols, this compound will have a potent, offensive

odor (skunk/garlic-like). All work must be performed in a high-efficiency fume hood.

Oxidation: Thiols oxidize to disulfides (R-S-S-R) upon exposure to air. Store under Argon or

Nitrogen at 2-8°C.

Reactivity: Incompatible with strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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